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Compound of Interest

Unconventional myosin-1b (911-

Compound Name:
919)

Cat. No.: B1575294

Get Quote

\ J

Molecule Identity: Synphilin-1 (911-919) C-Terminal
Fragment

Sequence: Cys-Ala-Ser-Lys-Gly-Lys-Asn-Lys-Ala-Ala (CASKGKNKAA) Molecular Weight:
~1006.2 Da Key Vulnerability: N-terminal Cysteine (Oxidation/Dimerization), Hygroscopicity
(High Lysine content).

PART 1: CORE STORAGE DIRECTIVE
The "Zero-Degradation" Protocol

To maintain the structural integrity of Peptide 911-919, you must mitigate two primary forces:
Oxidation (disulfide bridging of the Cysteine) and Hydrolysis (moisture-driven backbone

cleavage).

1. Arrival & Long-Term Storage (Lyophilized Powder)

+ Immediate Action: Upon receipt, do not open the vial immediately. Allow it to equilibrate to
room temperature in a desiccator to prevent condensation.
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Temperature: Store at -20°C or -80°C.

Atmosphere: The vial should ideally be stored under an inert gas (Argon or Nitrogen). If the
manufacturer did not ship under Argon, and you plan to store it for >6 months, purge the
headspace with Argon before resealing.

Desiccation: Store the vial inside a secondary container (e.g., a sealed jar) with active silica
gel or Drierite™ to maintain <10% relative humidity.

2. Reconstitution & Working Aliquots

Solvent Choice: Use degassed buffers. Dissolved oxygen is the enemy of the N-terminal
Cysteine.

Concentration: Dissolve at a high concentration (>1 mg/mL). Dilute peptides oxidize faster
than concentrated ones.

Additives (Critical): Unless interfering with your specific assay (e.g., conjugation), add a
reducing agent:

o DTT (Dithiothreitol): 1-5 mM (for short-term use).

o TCEP (Tris(2-carboxyethyl)phosphine): 1-5 mM (Preferred for long-term stability; active
over a wider pH range and more stable than DTT).

Aliquoting: Never refreeze the bulk solution. Aliquot into single-use volumes (e.g., 10-50 pL)
in low-binding tubes.

Snap Freezing: Flash freeze aliquots in liquid nitrogen to prevent ice crystal formation, which
can shear the peptide. Store at -80°C.

PART 2: SCIENTIFIC INTEGRITY & DEGRADATION

MECHANISMS
Why 911-919 Degrades: The Mechanistic View

The 911-919 sequence (CASKGKNKAA) presents a "perfect storm" for specific degradation

pathways.
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e Cysteine Oxidation (The Dimerization Trap): The N-terminal Cysteine (Residue 911) contains
a free thiol (-SH) group. In the presence of atmospheric oxygen and moisture, two 911-919
molecules will covalently bond to form a homodimer (Cystine bridge).

o Result: Loss of binding affinity (steric hindrance) and precipitation (dimers are often less
soluble).

o Prevention: Degassing solvents and using TCEP.

» Hygroscopic Aggregation (The Lysine Factor): This peptide contains three Lysine (K)
residues (Positions 914, 916, 918). Lysines are highly hygroscopic and protonated at neutral
pH.

o Result: Absorption of water from the air leads to "gumming" of the lyophilized powder,
accelerating hydrolysis and deamidation of the Asparagine (N) at position 917.

Visualizing the Degradation Pathway

The following diagram illustrates the primary failure mode (Oxidation) and the corrective
pathway.
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Figure 1: Reversible Oxidation Pathway of Cysteine-Containing Peptide 911-919

Click to download full resolution via product page

Caption: The N-terminal Cysteine of 911-919 spontaneously oxidizes to form inactive dimers.
Reducing agents (TCEP/DTT) can reverse this process.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1575294/docs?utm_src=pdf-body-img#technical-support-center-storage-stability-of-peptide-911-919
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1575294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

PART 3: TROUBLESHOOTING GUIDE (FAQ)

Q1: My peptide powder looks sticky or collapsed. Is it
ruined?

Diagnosis: Hygroscopic collapse. The Lysine residues have absorbed moisture. Solution:
o If the peptide is still white/colorless, it is likely chemically intact but physically aggregated.

o Action: Redissolve immediately in a buffer containing 10% Acetonitrile (to aid solubility) and 2
mM TCEP (to reverse any oxidation facilitated by the moisture). Use immediately; do not re-
lyophilize.

Q2: | see a precipitate after thawing my aliquot.

Diagnosis: Disulfide dimerization. The peptide has oxidized into insoluble dimers during the
freeze-thaw cycle. Solution:

e Add DTT to a final concentration of 5-10 mM.
e |ncubate at 37°C for 15-30 minutes.

» Vortex gently. If the precipitate clears, it was a reversible dimer. If not, it may be irreversible
aggregation (amyloid-like), and the aliquot should be discarded.

Q3: Can | store 911-919 in DMSO?

Answer:Use with Caution.

e« DMSO is an excellent solvent for hydrophobic peptides, but it can actually accelerate
oxidation of Cysteine thiols to disulfides.

e Recommendation: If using DMSO, it must be anhydrous and fresh. Ideally, use DMF
(Dimethylformamide) or water/acetonitrile mixtures for Cysteine-containing peptides to
minimize oxidation risk.

Q4: How do | verify if my peptide has degraded?

Protocol: HPLC/MS Analysis.
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e Intact 911-919: Peak at ~1006 Da.
e Dimer (Degraded): Peak at ~2010 Da (M+M-2H).

o Deamidated (Degraded): Peak at ~1007 Da (+1 Da mass shift, often elutes slightly earlier on
C18 columns).

Summary Data Table: Storage Conditions

Parameter Lyophilized (Powder) Solubilized (Liquid)
Temperature -20°C or -80°C -80°C (Snap Frozen)
) Glass/Polypropylene, Argon- o
Container Low-binding Polypropylene
purged
Stability 12-24 Months < 3 Months (if frozen)
Critical Additive Desiccant (Silica) TCEP or DTT (1-5 mM)

Repeated Freeze/Thaw,

Avoid Moisture, Light, Room Temp
DMSO
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o While referencing the page numbers 911-919, this paper discusses peptide stability in
membrane environments, relevant to the handling of hydrophobic/amphip

 To cite this document: BenchChem. [Technical Support Center: Storage & Stability of Peptide
911-919]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1575294/docs#technical-support-center-storage-
stability-of-peptide-911-919]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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